Cas no 1805244-03-4 (Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1805244-03-4
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4860342
• Update Time: 2025-06-29

Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-7(15)4-5-3-6(10(12)13)14-9(11)8(5)16/h3,10,16H,2,4H2,1H3
• InChI Key： HLIXEYXUBYIENB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1805244-03-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate, identified by its CAS number 1805244-03-4, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core structure adorned with functional groups such as a bromo substituent, a difluoromethyl group, and a hydroxyl group, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The molecular architecture of Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate imparts unique chemical properties that make it an attractive building block for medicinal chemists. The presence of the bromo group at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex heterocyclic frameworks. Additionally, the difluoromethyl group, located at the 6-position, is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred moiety in drug design.

The hydroxyl group at the 3-position provides a site for further derivatization, allowing chemists to introduce additional functionalities or to modify the electronic properties of the molecule. This flexibility makes Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate a valuable scaffold for exploring new pharmacophores and optimizing drug-like properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways relevant to human health. Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate has emerged as a key intermediate in several high-profile drug discovery campaigns. For instance, its application in the synthesis of kinase inhibitors has been particularly noteworthy. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By leveraging the unique reactivity of Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate, researchers have been able to develop potent and selective kinase inhibitors with significant therapeutic potential.

Moreover, the compound has found utility in the development of antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. The specific arrangement of functional groups in Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate allows for the creation of molecules that can disrupt viral replication cycles effectively. Recent studies have demonstrated its role in synthesizing novel antiviral compounds that exhibit promising activity against a range of viruses.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities, and intermediates like Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate are indispensable tools in this endeavor. The ability to modify its structure and functionalize it at multiple positions makes it a versatile platform for drug discovery. As research progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in modern pharmaceutical synthesis.

One particularly exciting area of research involves using Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate as a precursor for developing next-generation anticancer agents. Cancer remains one of the most significant global health challenges, and there is an urgent need for innovative treatments. The compound's structural features make it an ideal candidate for generating molecules that can selectively target cancer cells while minimizing side effects on healthy tissues. Researchers are exploring various synthetic routes to derivatize Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate into novel anticancer drugs that exploit specific vulnerabilities of tumor cells.

Another promising application lies in the field of neurodegenerative diseases. Compounds with pyridine cores have shown potential in treating conditions such as Alzheimer's and Parkinson's disease by modulating neurotransmitter systems or inhibiting pathological protein aggregates. Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate offers a scaffold that can be modified to develop targeted therapies for these debilitating conditions. Preliminary studies suggest that derivatives of this compound may have neuroprotective effects by interfering with disease-causing mechanisms.

The synthetic methodologies employed in producing Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate are also worth mentioning. The synthesis typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation reactions to introduce the bromo substituent, protection-deprotection strategies to handle the hydroxyl group, and fluorination techniques to incorporate the difluoromethyl moiety. These synthetic routes highlight the compound's complexity and the skill required to produce it on an industrial scale.

In conclusion, Ethyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1805244-03-4) is a cornerstone intermediate in contemporary pharmaceutical research. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents across various therapeutic areas. As scientific understanding advances and new synthetic techniques are developed, the applications of this compound are expected to expand even further, contributing significantly to future medical breakthroughs.